Cas no 2229582-26-5 (1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol
• CAS No: 2229582-26-5
• MF: C₈H₇ClFNO₃
• MW: 219.597484827042
• CID: 6296222
• PubChem ID: 165693357
• Update Time: 2025-06-30

1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol
• 2229582-26-5
• EN300-1979914

• Inchi： 1S/C8H7ClFNO3/c9-7-2-1-5(11(13)14)3-6(7)8(12)4-10/h1-3,8,12H,4H2
• InChI Key： AYSYHBVIFHEIOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CF)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.0098489g/mol
• Monoisotopic Mass: 219.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol

Chemical Profile of 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol (CAS No: 2229582-26-5)

1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol, identified by the CAS number 2229582-26-5, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and nitro substituents on the aromatic ring, along with the fluoro group on the ethyl side chain, contribute to its unique chemical properties and reactivity.

The synthesis of 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the fluoro group, for instance, is a critical step that can significantly influence the compound's metabolic stability and binding affinity to biological targets. Recent advancements in fluorination techniques have enabled more efficient and selective introduction of fluorine atoms, which has been instrumental in optimizing the synthesis of this compound.

One of the most compelling aspects of 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol is its potential as a building block for more complex pharmacophores. The nitro group, in particular, can be reduced to an amine, providing a versatile handle for further functionalization. This property has been exploited in several research endeavors aimed at developing novel drug candidates. For instance, researchers have utilized this compound as a precursor in the synthesis of substituted phenethylamines, which are known for their role in various neurological disorders.

In terms of biological activity, preliminary studies on 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol have revealed promising results in several in vitro assays. The compound has shown moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator. However, further investigation is required to fully elucidate its mechanism of action and therapeutic relevance. The chloro and fluoro substituents are particularly noteworthy, as they can modulate both lipophilicity and electronic properties, thereby influencing how the molecule interacts with biological targets.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They are frequently incorporated into drug molecules to enhance pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol, the fluoro group is strategically positioned to influence these properties. Recent studies have demonstrated that fluorinated compounds often exhibit improved binding affinities due to changes in electronic distribution and steric effects. This has prompted researchers to explore fluorinated analogs as lead compounds for drug development.

Moreover, the nitro group present in 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol serves multiple purposes beyond its role as a synthetic intermediate. Nitro groups are known to be metabolically labile, undergoing reduction or oxidation under various conditions. This reactivity can be harnessed to develop prodrugs or to introduce specific functional groups into a molecule through controlled biotransformation. Such flexibility makes this compound an attractive candidate for medicinal chemists seeking to develop multifunctional therapeutics.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped predict potential binding modes and have guided experimental efforts toward optimizing potency and selectivity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The impact of 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly interested in developing novel compounds that can address unmet medical needs. The unique structural features of this molecule make it a valuable asset in medicinal chemistry libraries, providing chemists with a versatile scaffold for further exploration.

In conclusion, 1-(2-chloro-5-nitrophenyl)-2-fluoroethan-1-ol (CAS No: 2229582-26-5) represents a fascinating example of how structural modifications can influence biological activity and therapeutic potential. Its synthesis, reactivity, and biological profile make it a compelling subject for further research. As our understanding of fluorinated compounds continues to grow, so too will the applications of molecules like this one in drug discovery and development.